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Acetamide-d3 solubility and storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acetamide-2,2,2-d3

CAS No.: 23724-60-9

Cat. No.: S3332558

Acetamide-d3: Chemical Properties & Storage

The table below summarizes the key information found for Acetamide-d3 (CAS 23724-60-9).

Property Details

CAS Number 23724-60-9 [1] [2]

Molecular Formula C2H2DsNO [1] [2]

Molecular Weight 62.09 g/mol [1] [2]

Melting Point 78-80 °C (lit.) [1] [2]

Boiling Point 221 °C (lit.) [1] [2]

Purity Available as 95%, 98%, and 99% atom % D [1] [2]
Storage Temp. Room Temperature [1]

Physical Form Solid [1]

Appearance White to Off-White [1]
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Current Information Gaps and Recommendations

The search results lack the specific, detailed data required for a comprehensive troubleshooting guide. The

following critical information is missing:

¢ Detailed Solubility Data: The available data only mentions solubility in DMSO (Soluble) and
Methanol (Slightly soluble) [1]. Quantitative data (e.g., mg/mL) in water and other common
laboratory solvents is not available.

¢ Stability Information: Beyond the general storage condition, there is no information on long-term
stability, sensitivity to light, humidity, or oxygen.

¢ Experimental Protocols: No detailed methodologies for handling, solubility measurement, or
analysis specific to Acetamide-d3 were found.

¢ FAQs and Troubleshooting: The searched sources do not contain pre-existing FAQs or guides for
common experimental issues with this compound.

To proceed with creating your technical support center, I suggest the following actions:

e Consult Supplier SDS: The most reliable source for detailed safety, handling, and storage
information is the Safety Data Sheet (SDS) provided by the chemical suppliers listed in the search
results, such as BOC Sciences or Clearsynth [1] [2].

¢ Perform Experimental Characterization: Given the lack of public data, you may need to determine
key parameters like solubility in your desired solvents experimentally. The general shake flask method
cited in the search results could be a starting point [3].

¢ Review Scientific Literature: Searching specialized scientific databases for journal articles that use
Acetamide-d3 may provide practical insights into its handling and properties in experimental settings.

General Principles for Solubility and Stability Testing

While not specific to Acetamide-d3, the search results outline established general principles that can guide

your experimental planning.

¢ Solubility Enhancement Techniques: For poorly soluble compounds, common strategies include
particle size reduction (e.g., micronization, nanosuspensions), salt formation, use of surfactants,
complexation (e.g., with cyclodextrins), and forming solid dispersions [4] [5] [3].
¢ Stability Testing Protocols: Standard stability studies involve:
o Long-term testing: Under recommended storage conditions (e.g., 25°C/60% relative humidity)
[3].
o Accelerated testing: Under stressed conditions (e.g., 40°C/75% RH) to predict shelf-life [3].
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o Analytical Techniques: HPLC is the gold standard for monitoring chemical stability, while
techniques like DSC and XRPD can assess physical stability [3].

The diagram below illustrates a potential workflow for characterizing and troubleshooting a compound like

Acetamide-d3, based on these general principles.
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Potential Workflow for Compound Characterization and Troubleshooting

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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